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Compound of Interest

Compound Name: 1-Bromo-1,2-dichloroethane

Cat. No.: B14446488 Get Quote

Technical Guide: Physical Properties of 1-
Bromo-1,2-dichloroethane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of 1-Bromo-
1,2-dichloroethane, specifically its boiling point and density. The document outlines standard

experimental protocols for the determination of these properties, intended for a scientific

audience in a research and development setting.

Core Physical Properties
The physical characteristics of 1-Bromo-1,2-dichloroethane are crucial for its handling,

application, and purification in a laboratory setting. While the boiling point is well-documented,

specific experimental data for its density is not readily available. For reference, the densities of

its isomers are provided.
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Physical Property Value Notes

Boiling Point 136 °C
At standard atmospheric

pressure.

Density Data not available

The experimental density for 1-

Bromo-1,2-dichloroethane is

not specified in the reviewed

literature.

Density of Isomers

1-Bromo-1,1-dichloroethane 1.752 g/mL Isomer for comparison.

2-Bromo-1,1-dichloroethane 1.823 g/mL Isomer for comparison.

Density of Related Compound

1-Bromo-2-chloroethane 1.723 g/mL at 25 °C

Experimental Protocols
Accurate determination of physical properties is fundamental to chemical characterization. The

following are detailed methodologies for measuring the boiling point and density of liquid

halogenated hydrocarbons like 1-Bromo-1,2-dichloroethane.

Boiling Point Determination: Thiele Tube Method
The Thiele tube method is a convenient and widely used technique for determining the boiling

point of a small quantity of a liquid.[1]

Apparatus:

Thiele tube

Thermometer (-10 to 200 °C range)

Capillary tubes (sealed at one end)

Small test tube (e.g., Durham tube)
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Rubber band or thread

Heat source (Bunsen burner or heating mantle)

Heating medium (mineral oil or silicone oil)

Procedure:

Fill the Thiele tube with a suitable heating oil to a level just above the side arm.

Attach a small test tube containing 0.5-1 mL of 1-Bromo-1,2-dichloroethane to the

thermometer using a rubber band. The bottom of the test tube should be aligned with the

thermometer bulb.[1]

Place a capillary tube, with its sealed end up, into the liquid sample within the test tube.[2]

Immerse the thermometer and the attached sample tube into the oil in the Thiele tube. The

sample should be positioned in the center of the main tube.[1]

Gently heat the side arm of the Thiele tube.[2] The design of the tube promotes convection

currents, ensuring uniform heating of the oil bath.[2]

As the temperature rises, a slow stream of bubbles will emerge from the open end of the

capillary tube.

Continue heating until a continuous and rapid stream of bubbles is observed.[2]

Turn off the heat source and allow the apparatus to cool slowly.

The bubbling will slow down and eventually stop. The moment the liquid begins to enter the

capillary tube, record the temperature on the thermometer. This temperature is the boiling

point of the liquid.[1][2]

Density Determination: Pycnometer Method
The pycnometer method is a highly precise technique for determining the density of a liquid by

measuring the mass of a known volume.
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Apparatus:

Pycnometer (a glass flask with a specific volume and a ground glass stopper with a capillary

tube)

Analytical balance (accurate to ±0.0001 g)

Constant temperature water bath

Thermometer

Distilled water (for calibration)

Acetone (for cleaning and drying)

Procedure:

Cleaning and Calibration:

Thoroughly clean the pycnometer with a suitable solvent (e.g., acetone) and then with

distilled water. Ensure it is completely dry.

Weigh the empty, dry pycnometer on an analytical balance and record its mass (m₀).

Fill the pycnometer with distilled water of a known temperature and density. Place the

stopper, allowing excess water to exit through the capillary.

Place the filled pycnometer in a constant temperature water bath to allow it to equilibrate

to a precise temperature (e.g., 20 °C or 25 °C).[3]

Remove the pycnometer from the bath, carefully dry the exterior, and weigh it. Record this

mass (m₁).

The volume of the pycnometer (V) can be calculated using the density of water (ρ_water)

at that temperature: V = (m₁ - m₀) / ρ_water.

Measurement of Sample Density:
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Empty and dry the pycnometer.

Fill the pycnometer with 1-Bromo-1,2-dichloroethane.

Follow the same procedure of inserting the stopper, equilibrating in the constant

temperature water bath, drying the exterior, and weighing. Record the mass of the

pycnometer filled with the sample (m₂).

The mass of the liquid sample is (m₂ - m₀).

The density of the sample (ρ_sample) is calculated by dividing the mass of the sample by

the calibrated volume of the pycnometer: ρ_sample = (m₂ - m₀) / V.[4]

Visualized Workflow
The following diagram illustrates the logical workflow for the experimental determination of the

physical properties of 1-Bromo-1,2-dichloroethane.
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Workflow for Physical Property Determination

Start: Obtain Pure Sample
of 1-Bromo-1,2-dichloroethane

Boiling Point Experiment
(Thiele Tube Method)

Density Experiment
(Pycnometer Method)

Setup Apparatus:
- Thiele Tube

- Thermometer
- Sample & Capillary Tube

Protocol

Heat Sample Slowly

Observe Continuous Bubbling

Cool & Observe Liquid
Entering Capillary

Record Boiling Point
Temperature

End: Documented
Physical Properties

Calibrate Pycnometer:
- Weigh Empty

- Weigh with Water
- Calculate Volume

Protocol

Measure Sample:
- Weigh Pycnometer

with Sample

Calculate Density:
Mass / Volume

Record Density Value

Click to download full resolution via product page

Workflow for determining physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b14446488?utm_src=pdf-custom-synthesis
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.scientificlabs.co.uk/handlers/libraryFiles.ashx?filename=Manuals_D_DEN1014_C.pdf
https://ised-isde.canada.ca/site/measurement-canada/sites/default/files/attachments/2022/FIM-VMD_Part4Section41.pdf
https://www.benchchem.com/product/b14446488#physical-properties-of-1-bromo-1-2-dichloroethane-boiling-point-density
https://www.benchchem.com/product/b14446488#physical-properties-of-1-bromo-1-2-dichloroethane-boiling-point-density
https://www.benchchem.com/product/b14446488#physical-properties-of-1-bromo-1-2-dichloroethane-boiling-point-density
https://www.benchchem.com/product/b14446488#physical-properties-of-1-bromo-1-2-dichloroethane-boiling-point-density
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14446488?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14446488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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